Cas no 70110-48-4 (Cholest-5-en-3beta-ol, 11,14-eicosadienoate)

• Product Name: Cholest-5-en-3beta-ol, 11,14-eicosadienoate
• CAS No: 70110-48-4
• MF: C₄₇H₈₀O₂
• MW: 677.136915206909
• CID: 4762539
• PubChem ID: 101259409
• Update Time: 2024-03-01

Cholest-5-en-3beta-ol, 11,14-eicosadienoate Chemical and Physical Properties

Names and Identifiers

• 11,14-Icosadienoic acid 3beta-cholesteryl ester
• Cholest-5-en-3beta-ol, 11,14-eicosadienoate

• Inchi： 1S/C47H80O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h11-12,14-15,28,37-38,40-44H,7-10,13,16-27,29-36H2,1-6H3/b12-11+,15-14+/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• InChI Key： REFJKOQDWJELKE-XKFOCWSQSA-N
• SMILES： O(C(CCCCCCCCC/C=C/C/C=C/CCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 676.61583179g/mol
• Monoisotopic Mass: 676.61583179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 23
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters